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Compound of Interest

Compound Name: 4-Bromo-2,6-dichloroaniline

Cat. No.: B1266110 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2,6-dichloroaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 4-Bromo-2,6-
dichloroaniline (CAS No: 697-88-1). Adherence to these protocols is essential for ensuring a

safe laboratory environment and minimizing exposure risks.

Hazard Identification and Classification
4-Bromo-2,6-dichloroaniline is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled. It is known to cause skin irritation, serious eye

damage, and may lead to respiratory irritation.[1][2]
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Hazard Classification GHS Codes

Acute Toxicity, Oral Category 4 (H302)

Acute Toxicity, Dermal Category 4 (H312)

Acute Toxicity, Inhalation Category 4 (H332)

Skin Irritation Category 2 (H315)

Serious Eye Damage Category 1 (H318)

Specific Target Organ Toxicity Category 3 (H335)

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required for

handling 4-Bromo-2,6-dichloroaniline. All PPE should be inspected for integrity before each

use.
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Task
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Solution

Preparation

Tightly fitting

safety goggles

and a face

shield.

Double-gloving

with nitrile

gloves.

Full-length

laboratory coat

with tight cuffs,

disposable

apron, and

closed-toe

shoes.

Work within a

certified chemical

fume hood.

Handling and

Experimental

Use

Tightly fitting

safety goggles

and a face

shield.

Double-gloving

with nitrile

gloves.

Full-length

laboratory coat

with tight cuffs,

disposable

apron, and

closed-toe

shoes.

Work within a

certified chemical

fume hood.

Spill Cleanup

Tightly fitting

safety goggles

and a face

shield.

Heavy-duty nitrile

gloves over inner

nitrile gloves.

Chemical-

resistant

disposable

coveralls and

shoe covers.

A full-face

respirator with a

combination

organic vapor

and HEPA

cartridge may be

required for large

spills.

Waste Disposal
Tightly fitting

safety goggles.

Double-gloving

with nitrile

gloves.

Full-length

laboratory coat

with tight cuffs

and closed-toe

shoes.

Work within a

certified chemical

fume hood.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for safely handling 4-Bromo-2,6-dichloroaniline.
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Preparation

Handling

Cleanup & Disposal

Review SDS

Assemble PPE

Prepare Work Area

Weigh Compound

Prepare Solution

Conduct Experiment

Decontaminate Equipment

Dispose of Waste

Clean Work Area
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Immediate First Aid

Emergency Response

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing

Rinse with Water

15+ minutes

Move to Fresh Air Rinse Mouth

15+ minutes

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-Bromo-
2,6-dichloroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266110#personal-protective-equipment-for-
handling-4-bromo-2-6-dichloroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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